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Compound of Interest

Benzyl 1-benzyl-1H-indazole-3-
Compound Name:
carboxylate

Cat. No.: B181382

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the key physicochemical properties of
Benzyl 1-benzyl-1H-indazole-3-carboxylate, a heterocyclic compound of interest in medicinal
chemistry and organic synthesis. The information presented is intended to support research
and development activities by providing essential data in a structured and accessible format.

Core Physicochemical Data

The fundamental physicochemical properties of Benzyl 1-benzyl-1H-indazole-3-carboxylate
have been determined and are summarized in the table below. This data is critical for a variety
of applications, including reaction stoichiometry, formulation development, and analytical
method design.

Property Value Reference
Molecular Weight 342.39 g/mol [1][2]
Molecular Formula C22H18N202 [1112]
CAS Number 174180-54-2 [11[2]
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Experimental Protocol: Molecular Weight
Determination

The molecular weight of Benzyl 1-benzyl-1H-indazole-3-carboxylate is typically determined

using mass spectrometry, a standard analytical technique in chemical research.

Objective: To confirm the molecular weight of a synthesized batch of Benzyl 1-benzyl-1H-

indazole-3-carboxylate.

Methodology: Electrospray lonization Mass Spectrometry (ESI-MS)

Sample Preparation: A dilute solution of the compound is prepared by dissolving
approximately 1 mg of Benzyl 1-benzyl-1H-indazole-3-carboxylate in 1 mL of a suitable
solvent, such as methanol or acetonitrile.

Instrumentation: A high-resolution mass spectrometer equipped with an electrospray
ionization (ESI) source is used for the analysis.

Infusion: The sample solution is introduced into the ESI source via a syringe pump at a
constant flow rate (e.g., 5-10 pL/min).

lonization: A high voltage is applied to the capillary tip, causing the nebulized droplets to
become charged. The solvent evaporates, leading to the formation of gas-phase ions of the
analyte. For this compound, analysis is typically performed in positive ion mode to observe
the protonated molecule [M+H]*.

Mass Analysis: The ions are guided into the mass analyzer (e.g., quadrupole, time-of-flight,
or Orbitrap), which separates them based on their mass-to-charge ratio (m/z).

Detection: The detector records the abundance of ions at each m/z value, generating a mass
spectrum.

Data Analysis: The resulting spectrum is analyzed to identify the peak corresponding to the
protonated molecule [M+H]*. The expected m/z for this ion would be approximately 343.40.
The molecular weight is confirmed by subtracting the mass of a proton (approximately 1.008
Da) from the observed m/z value.
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Workflow for Compound Characterization

The following diagram illustrates a typical workflow for the synthesis and characterization of
Benzyl 1-benzyl-1H-indazole-3-carboxylate, culminating in the confirmation of its molecular
weight.
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Workflow for the synthesis and characterization of the target compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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